1-(2-Azidoethyl)-3-fluoropyrrolidine
Overview
Description
1-(2-Azidoethyl)-3-fluoropyrrolidine is a chemical compound that is widely used in scientific research. It is a derivative of pyrrolidine and is a heterocyclic compound containing a five-membered ring composed of three carbon atoms and two nitrogen atoms. It is a colorless liquid with a boiling point of 180 °C and a molecular weight of 135.09 g/mol. The compound is commonly used in the synthesis of various drugs, chemicals, and other compounds.
Scientific Research Applications
Synthesis and Utility in Medicinal Chemistry
Fluoropyrrolidine derivatives, such as those synthesized from N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, are significant in medicinal chemistry. They serve as attractive synthons for dipeptidyl peptidase IV inhibitors and can be converted into various useful intermediates like amides, esters, and nitriles with excellent yields. The methodology utilizing these synthons has significantly reduced the synthetic steps needed for preparing fluoropyrrolidine derivatives, which are valuable for medicinal applications (Singh & Umemoto, 2011).
Accessing Fluoropyrrolidines via Azomethine Ylide Chemistry
The synthesis of 3-fluoropyrrolidines and 3,3-difluoropyrrolidines through 1,3-dipolar cycloaddition with simple azomethine ylides demonstrates the accessibility of small fluoropyrrolidines. This method allows for the inclusion of vinyl fluorides from diverse systems such as α,β-unsaturated, styrenyl, and enol ethers, making 3-fluoropyrrolidines readily accessible and highlighting the versatility of fluoropyrrolidine derivatives in synthetic chemistry (McAlpine et al., 2015).
Metabolic Activation and Bioactivation Studies
Research on the metabolic activation of fluoropyrrolidine derivatives, particularly dipeptidyl peptidase-IV (DPP-IV) inhibitors, has shown that these compounds can undergo metabolic activation leading to the formation of chemically reactive intermediates. This bioactivation is crucial for understanding the metabolic pathways and potential toxicological aspects of fluoropyrrolidine-containing pharmaceuticals (Xu et al., 2004).
Synthetic Routes to Fluoropyrrolidines
Various synthetic routes have been developed for fluoropyrrolidines and fluorinated azaheterocycles, which are important as bifunctional building blocks in pharmaceutical compounds. For instance, the synthesis of 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines involves regioselective bromofluorination, showcasing the methods to incorporate fluorine into pyrrolidine derivatives (Verniest et al., 2010).
properties
IUPAC Name |
1-(2-azidoethyl)-3-fluoropyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11FN4/c7-6-1-3-11(5-6)4-2-9-10-8/h6H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHOFFMAXCQBPJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1F)CCN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11FN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Azidoethyl)-3-fluoropyrrolidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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